Cas no 893611-85-3 (butyl(2-ethoxyphenyl)methylamine)

butyl(2-ethoxyphenyl)methylamine structure
893611-85-3 structure
Product Name:butyl(2-ethoxyphenyl)methylamine
CAS No:893611-85-3
MF:C13H21NO
MW:207.311943769455
MDL:MFCD07409987
CID:4718772
PubChem ID:2992801
Update Time:2025-07-19

butyl(2-ethoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • butyl[(2-ethoxyphenyl)methyl]amine
    • N-[(2-ethoxyphenyl)methyl]butan-1-amine
    • ST45107640
    • butyl(2-ethoxyphenyl)methylamine
    • MDL: MFCD07409987
    • Inchi: 1S/C13H21NO/c1-3-5-10-14-11-12-8-6-7-9-13(12)15-4-2/h6-9,14H,3-5,10-11H2,1-2H3
    • InChI Key: IWTJLOSDQCEWBZ-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1CNCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Topological Polar Surface Area: 21.3

butyl(2-ethoxyphenyl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB420916-1 g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
1g
€467.00 2023-04-24
abcr
AB420916-5 g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
5g
€722.60 2023-04-24
abcr
AB420916-10 g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
10g
€935.60 2023-04-24
abcr
AB420916-25 g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
25g
€1361.60 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196003-1g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3 98%
1g
¥2343.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1196003-5g
Butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3 98%
5g
¥6787.00 2024-04-26
Enamine
EN300-168501-0.05g
butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
0.05g
$348.0 2023-09-20
Enamine
EN300-168501-0.1g
butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
0.1g
$364.0 2023-09-20
Enamine
EN300-168501-0.25g
butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
0.25g
$381.0 2023-09-20
Enamine
EN300-168501-0.5g
butyl[(2-ethoxyphenyl)methyl]amine
893611-85-3
0.5g
$397.0 2023-09-20

Additional information on butyl(2-ethoxyphenyl)methylamine

Comprehensive Analysis of Butyl(2-ethoxyphenyl)methylamine (CAS No. 893611-85-3): Properties, Applications, and Industry Insights

Butyl(2-ethoxyphenyl)methylamine (CAS No. 893611-85-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This amine derivative combines an ethoxy-substituted phenyl ring with a butyl-methylamine moiety, offering versatile reactivity. Recent studies highlight its potential as a building block for drug discovery, particularly in developing central nervous system (CNS) targeting agents, aligning with the growing demand for neuropharmacological solutions in aging populations.

The compound's molecular structure (C13H21NO) exhibits balanced lipophilicity (LogP ≈ 2.8) and moderate polarity, making it valuable for structure-activity relationship (SAR) studies. Researchers are exploring its metabolic stability and blood-brain barrier permeability – key parameters trending in AI-driven drug design platforms. Analytical techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) confirm its purity (>98% in commercial samples), addressing the pharmaceutical industry's emphasis on quality-by-design (QbD) principles.

In material science, butyl(2-ethoxyphenyl)methylamine serves as a precursor for liquid crystal intermediates, responding to the display industry's need for low-temperature processable materials. Its thermal stability (decomposition >250°C) makes it suitable for high-performance polymer additives, a sector projected to grow 6.2% annually through 2030. The ethoxy group's electron-donating properties enable applications in organic photovoltaics, coinciding with renewable energy research trends.

Synthetic protocols for CAS No. 893611-85-3 typically involve reductive amination of 2-ethoxybenzaldehyde with butylmethylamine, achieving yields up to 85% under optimized conditions. Recent green chemistry approaches utilize biocatalysts or microwave-assisted synthesis – techniques frequently searched in academic databases. The compound's crystallographic data (space group P21/c) provides valuable insights for computational chemistry models, supporting the integration of machine learning in molecular property prediction.

Regulatory status varies by region, with REACH compliance confirmed in the EU and TSCA listing in the US. Environmental studies show moderate biodegradability (OECD 301B), aligning with sustainable chemistry initiatives. Storage recommendations include argon atmosphere protection to prevent oxidation, a common query among industrial users. Analytical certificates typically specify residual solvent limits (<0.1% for ICH Class 2 solvents), meeting GMP standards for pharmaceutical applications.

The global market for such fine chemicals is evolving with blockchain-enabled supply chains ensuring traceability – a hot topic in chemical logistics. Patent analysis reveals increasing applications in crop protection formulations, particularly as synergists enhancing pesticide efficacy while reducing active ingredient loads. This addresses the agricultural sector's dual challenge of productivity and environmental impact reduction.

Advanced characterization techniques like 2D-NMR (HSQC, HMBC) and X-ray photoelectron spectroscopy (XPS) provide definitive structural confirmation. Computational studies using density functional theory (DFT) predict dipole moments of 2.1 Debye and HOMO-LUMO gaps of 4.3 eV, parameters increasingly requested in materials informatics databases. These features position butyl(2-ethoxyphenyl)methylamine as a compound bridging traditional organic chemistry with digital chemistry workflows.

Emerging applications include its use in metal-organic frameworks (MOFs) as a functionalization agent, capitalizing on the porous materials boom for gas storage and catalysis. The compound's chiral resolution potential is being investigated for asymmetric synthesis – a field experiencing 12% annual publication growth. These developments reflect the chemical industry's shift toward multifunctional intermediates that enable convergent synthetic strategies.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk